Atractyloside A Atractyloside A Atractyloside A(126054-77-1) is a natural TCM reference compound.
Brand Name: Vulcanchem
CAS No.: 126054-77-1
VCID: VC0002351
InChI: InChI=1S/C21H36O10/c1-19(2,31-18-17(27)16(26)15(25)13(8-22)30-18)10-4-5-21(29,9-23)12-7-14(24)20(3,28)11(12)6-10/h10-13,15-18,22-23,25-29H,4-9H2,1-3H3/t10-,11-,12+,13-,15-,16+,17-,18+,20+,21+/m1/s1
SMILES: CC1(C2CC(CCC(C2CC1=O)(CO)O)C(C)(C)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula: C21H36O10
Molecular Weight: 448.5

Atractyloside A

CAS No.: 126054-77-1

Inhibitors

VCID: VC0002351

Molecular Formula: C21H36O10

Molecular Weight: 448.5

Atractyloside A - 126054-77-1

CAS No. 126054-77-1
Product Name Atractyloside A
Molecular Formula C21H36O10
Molecular Weight 448.5
IUPAC Name (3S,3aR,5R,8R,8aS)-3,8-dihydroxy-8-(hydroxymethyl)-3-methyl-5-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-3a,4,5,6,7,8a-hexahydro-1H-azulen-2-one
Standard InChI InChI=1S/C21H36O10/c1-19(2,31-18-17(27)16(26)15(25)13(8-22)30-18)10-4-5-21(29,9-23)12-7-14(24)20(3,28)11(12)6-10/h10-13,15-18,22-23,25-29H,4-9H2,1-3H3/t10-,11-,12+,13-,15-,16+,17-,18+,20+,21+/m1/s1
SMILES CC1(C2CC(CCC(C2CC1=O)(CO)O)C(C)(C)OC3C(C(C(C(O3)CO)O)O)O)O
Description Atractyloside A(126054-77-1) is a natural TCM reference compound.
PubChem Compound 71307451
Last Modified Nov 17 2021
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